1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C11H8F6O2S
• Molecular Weight: 318.24 g/mol
• IUPAC Name: 1-[2-(trifluoromethoxy)-4-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C11H8F6O2S/c1-6(18)4-7-2-3-8(20-11(15,16)17)5-9(7)19-10(12,13)14/h2-3,5H,4H2,1H3
• InChI Key: FHJWEUBAYDJRLT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C=C(C=C1)SC(F)(F)F)OC(F)(F)F

Description

1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one is a fluorinated aromatic ketone characterized by a phenyl ring substituted with a trifluoromethoxy (-OCF₃) group at position 2 and a trifluoromethylthio (-SCF₃) group at position 4. The propan-2-one moiety (a ketone group at the second carbon of propane) is attached to the aromatic ring. Its molecular formula is C₁₁H₈F₆O₂S, with a molar mass of 318.24 g/mol (inferred from structurally similar compounds) .

The trifluoromethoxy and trifluoromethylthio substituents confer strong electron-withdrawing properties, enhancing the compound’s stability and lipophilicity.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents (Position)	Key Properties/Notes
1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one (Target)	C₁₁H₈F₆O₂S	318.24*	-OCF₃ (2), -SCF₃ (4)	High lipophilicity; strong electron withdrawal
1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one	C₁₁H₈F₆O₂S	318.24	-OCF₃ (2), -SCF₃ (4)	Ketone at position 1; structural isomer of target
1-(4-(Difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one	C₁₁H₉F₅O₂	268.18	-OCHF₂ (4), -CF₃ (2)	Lower fluorine content; predicted bp: 249.3°C
1-(2-Hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one	C₁₇H₁₆O₃	268.31	-OH (2), -OCH₃ (4), -C₆H₄CH₃	Non-fluorinated; enone system enhances reactivity
1-(2,4-Dihydroxyphenyl)-3-(4-nitrophenyl)prop-2-en-1-one	C₁₅H₁₁NO₅	285.26	-OH (2,4), -NO₂ (4)	Polar due to hydroxyl/nitro groups; low thermal stability

*Molar mass inferred from structurally similar compounds.

Key Comparisons

Positional Isomerism: Propan-1-one vs. Propan-2-one

The target compound differs from 1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one () solely in the position of the ketone group. This positional isomerism alters the molecule’s dipole moment and electronic distribution. This could increase reactivity in nucleophilic aromatic substitution compared to the propan-1-one analog .

Substituent Effects: Fluorinated vs. Non-Fluorinated Analogs

• Fluorinated Compounds (Target, ) :

  • The trifluoromethylthio (-SCF₃) group in the target compound is more electron-withdrawing than the trifluoromethyl (-CF₃) group in 1-(4-(Difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one (). This difference arises from sulfur’s higher polarizability and resonance effects, which may improve oxidative stability but reduce solubility in polar solvents .
  • The difluoromethoxy (-OCHF₂) group in ’s compound has lower electronegativity than trifluoromethoxy (-OCF₃), leading to reduced electron withdrawal and a lower molar mass (268.18 vs. 318.24 g/mol).
• Non-Fluorinated Compounds (): Hydroxyl (-OH) and nitro (-NO₂) groups in ’s compound increase polarity, making it more water-soluble but less thermally stable than fluorinated analogs. The enone system (α,β-unsaturated ketone) in ’s compound facilitates Michael addition reactions, a feature absent in saturated fluorinated ketones like the target .

Physicochemical and Application Implications

• Lipophilicity : The target compound’s trifluoromethylthio and trifluoromethoxy groups enhance lipid solubility, making it suitable for hydrophobic environments (e.g., cell membranes in bioactive molecules). In contrast, hydroxylated analogs () are more hydrophilic .
• Thermal Stability: Fluorinated compounds generally exhibit higher thermal stability due to strong C-F bonds. The target compound likely surpasses non-fluorinated analogs (e.g., ’s compound) in this regard.
• Synthetic Accessibility: The synthesis of trifluoromethylthio-containing compounds often requires specialized reagents (e.g., AgSCF₃), whereas non-fluorinated analogs () can be prepared via conventional Claisen-Schmidt condensations .